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Compound of Interest

Compound Name: 5-Bromo-2-fluoropyridin-4-amine

Cat. No.: B568015

For researchers and scientists engaged in drug development and chemical synthesis, precise
nomenclature is paramount. This guide provides a detailed overview of the synonyms and
identifiers for key isomers of bromo-fluoro-pyridinamine, with a focus on clarifying the
distinctions between them. While information on 5-Bromo-2-fluoropyridin-4-amine is not
readily available in public chemical databases, this guide details the nomenclature for closely
related and commonly available isomers.

Isomer Focus: 5-Bromo-4-fluoropyridin-2-amine

A critical isomer, often encountered in chemical synthesis, is 5-Bromo-4-fluoropyridin-2-amine.
It is crucial to distinguish this from other positional isomers to ensure the accuracy of
experimental design and outcomes.

Synonyms and Identifiers

A comprehensive list of synonyms and identifiers for 5-Bromo-4-fluoropyridin-2-amine is
provided below to facilitate accurate sourcing and documentation.
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Identifier Type Identifier

IUPAC Name 5-bromo-4-fluoropyridin-2-amine
CAS Number 944401-69-8

Molecular Formula C5H4BrFN2

Molecular Weight 191.00 g/mol

Synonyms 2-Amino-5-bromo-4-fluoropyridine

5-Bromo-4-fluoro-2-pyridinamine

5-bromo-4-fluoro-pyridin-2-ylamine

MDL Number MFCD16658678

Other Related Isomers

For clarity and to avoid potential confusion during procurement and synthesis, it is important to
be aware of other related isomers and their distinct identifiers.

5-Bromo-2-fluoropyridin-3-amine

Identifier Type Identifier

IUPAC Name 5-bromo-2-fluoropyridin-3-amine
CAS Number 884495-22-1

Molecular Formula C5H4BrFN2

Synonyms 5-Bromo-2-fluoro-pyridin-3-ylamine

5-Bromo-6-fluoropyridin-2-ylamine

Identifier Type Identifier

CAS Number 944401-65-4

Molecular Formula C5H4BrFN2

Synonyms 2-Amino-5-bromo-6-fluoropyridine
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Logical Flow for Isomer Identification

To ensure the correct compound is being sourced and utilized, a systematic approach to
identification is recommended. The following workflow illustrates a logical process for verifying
the identity of a bromo-fluoro-pyridinamine isomer.

Search for CAS Number

Start with Chemical Name

Verify Chemical Structure H Confirm Substituent Positions (€.g., 2-amino vs. 4-amino)

Search by IUPAC Name and Synonyms

Click to download full resolution via product page

A logical workflow for accurate isomer identification.

Due to the lack of specific data for 5-Bromo-2-fluoropyridin-4-amine, researchers are
advised to verify the availability and identity of their desired compound through chemical
suppliers, referencing the CAS number of the closest available isomer. Always confirm the
chemical structure and purity through analytical documentation such as a Certificate of Analysis
(CoA).

 To cite this document: BenchChem. [Navigating the Nomenclature of Brominated Fluoro-
Pyridinamines: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568015#synonyms-for-5-bromo-2-fluoropyridin-4-
amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b568015?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

